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Compound of Interest

Compound Name: Ethyl 3-phenylglycidate

Cat. No.: B7769710

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-phenylglycidate, also known as ethyl 3-phenyloxirane-2-carboxylate, is a versatile
chemical intermediate recognized for its utility in organic synthesis.[1] Its characteristic epoxide
ring and ester functional group provide two reactive centers, making it an attractive starting
material for the synthesis of a variety of complex molecules. While extensively utilized in the
pharmaceutical and fragrance industries, its application as a building block for agrochemicals
such as fungicides, herbicides, and insecticides is an area of growing interest. This document
provides an overview of the potential applications of ethyl 3-phenylglycidate in the
agrochemical sector, including a hypothetical synthetic protocol for the generation of a novel
triazole fungicide.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ethyl 3-phenylglycidate is
presented in Table 1.
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Property Value Reference
CAS Number 121-39-1 [2]
Molecular Formula C11H1203 [2]
Molecular Weight 192.21 g/mol [2]
Appearance Colorless to pale yellow liquid

Boiling Point 260-262 °C

Density 1.123 g/mL at 25 °C

Solubil Insoluble in water, soluble in
olubility
organic solvents

Applications in Agrochemical Synthesis

The epoxide ring of ethyl 3-phenylglycidate is susceptible to ring-opening reactions with
various nucleophiles, leading to the formation of diverse functionalized intermediates. This
reactivity is key to its potential as a precursor for agrochemically active molecules.

Hypothetical Synthesis of a Phenyl-Substituted Triazole
Fungicide

Triazole fungicides are a major class of agrochemicals that act by inhibiting the biosynthesis of
ergosterol, a vital component of fungal cell membranes. The synthesis of these compounds
often involves the creation of a core structure containing a 1,2,4-triazole ring linked to a
substituted phenyl group via a carbon backbone. Ethyl 3-phenylglycidate can serve as a
valuable starting material for generating the necessary phenyl-substituted backbone.

The following section outlines a hypothetical multi-step synthesis of a novel triazole fungicide,
starting from ethyl 3-phenylglycidate.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-3-phenylpropanoate (A
Hypothetical Triazole Fungicide Intermediate)
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This protocol describes the ring-opening of ethyl 3-phenylglycidate with 1,2,4-triazole to form
a key intermediate in the synthesis of a potential triazole fungicide.

Materials:

Ethyl 3-phenylglycidate (98%)

e 1,2,4-Triazole (99%)

o Potassium carbonate (K2COs), anhydrous
e N,N-Dimethylformamide (DMF), anhydrous
o Ethyl acetate

e Brine (saturated agueous NaCl solution)

e Magnesium sulfate (MgS0Oa4), anhydrous

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

» To a stirred solution of 1,2,4-triazole (1.2 eq.) in anhydrous DMF (10 mL/mmol of ethyl 3-
phenylglycidate) under a nitrogen atmosphere, add anhydrous potassium carbonate (1.5

eq.).
o Heat the mixture to 80 °C and stir for 30 minutes.
o Add ethyl 3-phenylglycidate (1.0 eq.) dropwise to the reaction mixture.

e Maintain the reaction at 80 °C and monitor its progress by thin-layer chromatography (TLC)
(eluent: ethyl acetate/hexane, 1:1).

o Upon completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.
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e Pour the reaction mixture into ice-cold water (50 mL) and extract with ethyl acetate (3 x 20
mL).

o Combine the organic layers and wash with brine (2 x 15 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexane as the eluent to obtain the desired product.

Expected Outcome:

The expected product is ethyl 2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-3-phenylpropanoate, a key
intermediate for further elaboration into a final triazole fungicide.

Data Presentation
Table 2: Hypothetical Fungicidal Activity Data
The following table presents hypothetical fungicidal activity data for the final, elaborated triazole

fungicide derived from the synthesized intermediate. This data is for illustrative purposes to
demonstrate the potential efficacy of compounds derived from ethyl 3-phenylglycidate.

Fungal Species ECso (ug/mL)

Puccinia triticina (Wheat leaf rust) 5.2

Septoria tritici (Wheat leaf blotch) 8.1

Mycosphaerella fijiensis (Black Sigatoka of a5

banana)

Botrytis cinerea (Gray mold) 12.7
Visualizations

Figure 1: Hypothetical Synthetic Pathway for a Triazole Fungicide
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Ethyl 3-phenylglycidate

1,2,4-Triazole, K2CO3, DMF

:

Ethyl 2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-3-phenylpropanoate

Further Synthetic Steps
(e.g., introduction of a substituted benzyl ether)

:

Hypothetical Triazole Fungicide
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Caption: Synthetic route to a hypothetical triazole fungicide.

Figure 2: Experimental Workflow for Synthesis and Purification
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Caption: Workflow for synthesis, workup, and purification.
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Conclusion

While direct, documented examples of commercial agrochemicals synthesized from ethyl 3-
phenylglycidate are not readily available in the public domain, its chemical properties and
reactivity make it a highly plausible and valuable building block for the development of novel
active ingredients. The provided hypothetical synthesis of a triazole fungicide illustrates a
practical application of this starting material. Further research and exploration of the various
synthetic transformations possible with ethyl 3-phenylglycidate are warranted to fully realize
its potential in the discovery of new and effective crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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